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Compound of Interest

Compound Name:
Methyltriphenylphosphonium

chloride

Cat. No.: B089626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of

Methyltriphenylphosphonium chloride (MTPPC), a versatile quaternary phosphonium salt

widely used in organic synthesis, particularly in the Wittig reaction. An accurate determination

of its melting point is a critical indicator of purity, which is essential for reproducible and reliable

results in pharmaceutical and chemical research.

Physical and Chemical Properties
Methyltriphenylphosphonium chloride is a white to off-white crystalline solid.[1][2] It is

known to be hygroscopic, readily absorbing moisture from the atmosphere, a factor that can

influence its observed melting point.[1][3]

Melting Point Data
The melting point of a pure crystalline substance is a distinct physical property, defined as the

temperature at which it transitions from a solid to a liquid state. For

Methyltriphenylphosphonium chloride, the melting process is accompanied by

decomposition. The reported melting point is consistently documented across various chemical

suppliers and databases.

Table 1: Reported Melting Point of Methyltriphenylphosphonium Chloride
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Parameter Value Source

Melting Point 221 °C (with decomposition)

ChemBK[1], Chem-Impex[2],

Sigma-Aldrich[4][5],

TradeIndia[6]

Purity Assay ≥ 97%
Chem-Impex[2], Sigma-

Aldrich[4]

Appearance
White to off-white

powder/crystalline solid
ChemBK[1], Chem-Impex[2]

The notation "(dec.)" indicates that the compound decomposes at or near its melting point. This

is a critical observation during experimental determination.

Experimental Protocol: Melting Point Determination
The determination of a melting point is a fundamental technique for assessing the purity of a

crystalline organic compound.[7] Impurities typically cause a depression and broadening of the

melting range.[8] The following protocol outlines the capillary method, a standard and widely

accepted technique.

Apparatus and Materials
Melting point apparatus (e.g., Mel-Temp, DigiMelt, or Thiele tube)

Capillary tubes (sealed at one end)

Methyltriphenylphosphonium chloride sample (finely powdered and completely dry)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure
Sample Preparation:
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Ensure the Methyltriphenylphosphonium chloride sample is a fine, homogeneous

powder. If the sample consists of coarse crystals, gently grind it using a clean, dry mortar

and pestle.[7]

The sample must be thoroughly dry. Due to its hygroscopic nature, it is recommended to

dry the sample in a desiccator over a suitable drying agent (e.g., P₂O₅) prior to

measurement.[7]

Capillary Tube Loading:

Invert a capillary tube and press the open end into the powdered sample. A small amount

of solid will be forced into the tube.

Tap the sealed end of the capillary tube gently on a hard surface to pack the solid down.[8]

Alternatively, drop the tube through a long, narrow glass tube to facilitate packing.[9]

The final packed sample height should be approximately 2-3 mm.[8][9]

Melting Point Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.

Rapid Determination (Optional but Recommended): First, perform a rapid heating run

(e.g., 10-20 °C/minute) to find an approximate melting range.[10] This saves time for the

precise measurement.

Accurate Determination: Allow the apparatus to cool to at least 20 °C below the

approximate melting point.

Begin heating again at a slow, controlled rate, approximately 1-2 °C per minute, as the

temperature approaches the expected melting point.[10] A slow heating rate is crucial for

an accurate reading.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue heating slowly and record the temperature at which the last crystal of the solid

melts completely (the end of the melting range).
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Observe for any signs of decomposition, such as charring or gas evolution.

Data Reporting:

The melting point should be reported as a range from the temperature of initial melting to

the temperature of complete melting. For a pure compound, this range is typically narrow

(0.5-2 °C).[8]

For Methyltriphenylphosphonium chloride, the report should note the observed

decomposition.

Workflow Visualization
The logical sequence for the experimental determination of a melting point is critical for

achieving accurate and reproducible results. The following diagram illustrates this workflow.
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Sample Preparation

Grind to Fine Powder
(if necessary)

Homogenize

Dry Sample
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(2-3 mm height)

Place in Apparatus
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(Approximate MP)
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Slow Heating
(1-2 °C/min)

Direct Accurate Run

Cool Apparatus

Set Start Temp
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Note Decomposition
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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